Cas no 149742-80-3 (Benzene, 1,4-dimethyl-2-(4-nitrophenoxy)-)
149742-80-3 structure
Product Name:Benzene, 1,4-dimethyl-2-(4-nitrophenoxy)-
CAS No:149742-80-3
MF:C14H13NO3
MW:243.257923841476
CID:1321578
PubChem ID:22164458
Update Time:2025-04-20
Benzene, 1,4-dimethyl-2-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-dimethyl-2-(4-nitrophenoxy)-
- 1,4-dimethyl-2-(4-nitrophenoxy)benzene
- DTXSID50623081
- 149742-80-3
- SCHEMBL8973950
-
- Inchi: 1S/C14H13NO3/c1-10-3-4-11(2)14(9-10)18-13-7-5-12(6-8-13)15(16)17/h3-9H,1-2H3
- InChI Key: ODMGBPWZDRGWPT-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1,4-dimethyl-2-(4-nitrophenoxy)- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
149742-80-3 (Benzene, 1,4-dimethyl-2-(4-nitrophenoxy)-) Related Products
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